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POTASSIUM

NITROSODISULFONATE

Cat. No.: B1143464 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction to Fremy's Salt as an EPR Standard
Electron Paramagnetic Resonance (EPR), also known as Electron Spin Resonance (ESR), is a

powerful spectroscopic technique for studying chemical species with unpaired electrons.

Accurate and reproducible EPR measurements rely on the use of stable and well-characterized

standards. Fremy's salt, the common name for potassium nitrosodisulfonate (K₂[ON(SO₃)₂]),

is a long-lived inorganic free radical that serves as an excellent standard for EPR spectroscopy,

particularly in aqueous solutions.[1]

Its utility stems from several key properties:

High Stability: It is a persistent radical, especially in weakly alkaline aqueous solutions (pH 9-

10).

Simple, Well-Defined Spectrum: In solution, it exhibits a sharp and intense three-line EPR

spectrum of equal intensity, arising from the hyperfine coupling of the unpaired electron with

the nitrogen nucleus (¹⁴N, nuclear spin I=1).[1]

Water Solubility: Its high solubility in water makes it an ideal standard for biological and

aqueous-phase chemical studies.
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Fremy's salt is primarily used as a standard for two critical purposes:

g-Factor Calibration: To accurately determine the magnetic field and thus the g-factor of an

unknown paramagnetic species.

Spin Quantification: To determine the absolute concentration of spins in a sample by

comparing the integrated intensity of the unknown's EPR signal to a calibration curve

generated from known concentrations of Fremy's salt.[2]

Quantitative Data and Spectral Properties
The EPR spectral parameters of Fremy's salt in an aqueous solution are well-characterized.

These values are essential for its use as a reliable standard.
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Parameter Symbol
Typical Value
(in aqueous
solution)

Unit Notes

Isotropic g-factor g_iso ~2.0055 Dimensionless

Typical for

nitroxide radicals

in a polar, protic

environment.

The exact value

can have minor

variations

depending on the

solvent.

Isotropic

Hyperfine

Coupling

Constant

(Nitrogen)

a_N ~1.30 mT

Corresponds to a

splitting of ~13.0

Gauss. This

value represents

the spacing

between the

three spectral

lines.[1]

Nuclear Spin

(Nitrogen)
I 1 Dimensionless

The I=1 spin of

the ¹⁴N nucleus

splits the EPR

signal into 2I+1 =

3 lines.

Spectral

Appearance
- Three sharp lines -

The lines are of

equal height and

width (1:1:1

intensity ratio) in

dilute, non-

viscous

solutions.

Experimental Protocols
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Protocol for Preparation and Handling of Fremy's Salt
Standard
Caution: Solid Fremy's salt can decompose spontaneously and should be handled with care. It

is sensitive to acidic conditions.

Materials:

Potassium nitrosodisulfonate (Fremy's salt) solid

High-purity deionized water

Buffer solution, pH 9.0 (e.g., 50 mM borate buffer)

Volumetric flasks and precision pipettes

EPR sample tubes (e.g., quartz capillaries or flat cells)

Procedure:

Stock Solution Preparation:

Accurately weigh a small amount of solid Fremy's salt (e.g., 2.7 mg to make 10 mL of a 1

mM solution; MW ≈ 270.3 g/mol ).

Dissolve the solid in the pH 9.0 buffer in a volumetric flask to create a 1 mM stock solution.

The solution should be a characteristic bright violet color.

Wrap the flask in aluminum foil to protect it from light.

Storage and Stability:

Store the stock solution at 4°C in the dark.

For optimal stability, especially for long-term storage, prepare the solution in a weakly

alkaline buffer (pH 9-10). Aqueous solutions are less stable under acidic or strongly

alkaline conditions.
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It is recommended to prepare fresh solutions daily for the most accurate quantitative work.

Working Standards Preparation:

Prepare a series of working standards by serial dilution of the 1 mM stock solution with the

same buffer. Typical concentrations for a calibration curve might range from 1 µM to 100

µM.

Protocol for g-Factor Calibration
This protocol describes a workflow for using Fremy's salt to calibrate the g-factor of an

unknown sample.
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Preparation

Data Acquisition

Analysis

Prepare Unknown
Sample for EPR

Acquire EPR Spectrum
of Unknown Sample

Prepare Fremy's Salt
Standard (e.g., 50 µM)

Acquire EPR Spectrum
of Fremy's Salt

Determine g-factor of
Unknown from its Peak
Positions relative to B₀

Determine Center of
Standard's Spectrum

Calculate Magnetic Field (B₀)
using g_std = 2.0055

hν = g_std * μ_B * B₀

Use calibrated B₀
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Calibration Curve Generation

Unknown Sample Analysis

Result

1. Prepare Serial Dilutions
of Fremy's Salt Standard

2. Acquire EPR Spectra
for each Standard

3. Double Integrate each
Standard's Spectrum

4. Plot Double Integral Area
vs. Concentration

8. Determine Concentration
from Calibration Curve

Linear Regression Fit

5. Prepare Unknown Sample

6. Acquire EPR Spectrum
of Unknown

7. Double Integrate
Unknown's Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Spectroscopy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143464#application-of-fremy-s-salt-in-epr-
spectroscopy-as-a-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://rucforsk.ruc.dk/ws/portalfiles/portal/77697360/1_s2.0_S0022286021007961_main.pdf
https://m.youtube.com/watch?v=yj3eQ4leoNE
https://www.benchchem.com/product/b1143464#application-of-fremy-s-salt-in-epr-spectroscopy-as-a-standard
https://www.benchchem.com/product/b1143464#application-of-fremy-s-salt-in-epr-spectroscopy-as-a-standard
https://www.benchchem.com/product/b1143464#application-of-fremy-s-salt-in-epr-spectroscopy-as-a-standard
https://www.benchchem.com/product/b1143464#application-of-fremy-s-salt-in-epr-spectroscopy-as-a-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1143464?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

